Cas no 7497-92-9 ( )

• Product Name: &nbsp
• CAS No: 7497-92-9
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 980789
• PubChem ID: 347932
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• methyl 3-(4-methylphenoxy)propanoate
• 7497-92-9
• AKOS008906715
• NSC-406857
• methyl 3-(4-methylphenoxy)-propanoate
• DTXSID90324500
• BVRVMPKPSNDZLA-UHFFFAOYSA-N
• NSC406857
• methyl-3-(4-methylphenoxy)propanoate
• SCHEMBL10738896
•  

• Inchi： 1S/C11H14O3/c1-9-3-5-10(6-4-9)14-8-7-11(12)13-2/h3-6H,7-8H2,1-2H3
• InChI Key： BVRVMPKPSNDZLA-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C)=CC=1)CCC(=O)OC

Computed Properties

• Exact Mass: 194.09432
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53